3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acid

• CAS RN: 117286-85-8
• Molecular Formula: C33H31NO6
• Molecular Weight: 537.6 g/mol
• IUPAC Name: 3-[3-[(9H-fluoren-9-ylmethoxycarbonylamino)-(4-methoxyphenyl)methyl]-4-methoxyphenyl]propanoic acid
• InChI: InChI=1S/C33H31NO6/c1-38-23-15-13-22(14-16-23)32(28-19-21(12-18-31(35)36)11-17-30(28)39-2)34-33(37)40-20-29-26-9-5-3-7-24(26)25-8-4-6-10-27(25)29/h3-11,13-17,19,29,32H,12,18,20H2,1-2H3,(H,34,37)(H,35,36)
• InChI Key: KPXNXNQLDUICDB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=C(C=CC(=C2)CCC(=O)O)OC)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• synonyms: 3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acid

Description

3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acid, also known as Fmoc-L-4-Me-Phg-OH, is a chemical compound used in scientific research. It is a derivative of the amino acid phenylalanine and is commonly used in peptide synthesis.

Mechanism of Action

The mechanism of action of 3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acidPhg-OH is not fully understood. However, it is believed to work by binding to specific receptors in the body and modulating their activity.
Biochemical and Physiological Effects:
3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acidPhg-OH has been shown to have various biochemical and physiological effects. It has been shown to increase the activity of certain enzymes in the body, as well as to modulate the activity of certain receptors. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acidPhg-OH in lab experiments is that it can be easily synthesized using various methods. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it can be difficult to purify, which can affect the accuracy of experimental results.

Future Directions

There are many potential future directions for research involving 3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acidPhg-OH. One area of interest is the development of new drugs based on its structure and properties. Another area of interest is the study of its effects on specific receptors and enzymes in the body. Additionally, researchers may explore new synthesis methods and purification techniques to improve the accuracy of experimental results.

Synthesis Methods

3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acidPhg-OH can be synthesized using various methods, including solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis. In SPPS, the compound is synthesized on a solid support, while in solution-phase peptide synthesis, the compound is synthesized in a solution.

Scientific Research Applications

3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino](4-methoxyphenyl)methyl]-4-methoxybenzenepropanoic acidPhg-OH has various applications in scientific research. It is commonly used in peptide synthesis to create peptides with specific properties. It is also used in the study of protein-protein interactions, as well as in the development of new drugs.